N-methyl-2-(4-(morpholinosulfonyl)benzamido)thiazole-4-carboxamide

• IUPAC Name: N-methyl-2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H18N4O5S2/c1-17-15(22)13-10-26-16(18-13)19-14(21)11-2-4-12(5-3-11)27(23,24)20-6-8-25-9-7-20/h2-5,10H,6-9H2,1H3,(H,17,22)(H,18,19,21)
• InChI Key: QDSWZBUZCYQKAL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CSC(=N1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C16H18N4O5S2
• Molecular Weight: 410.5 g/mol

Description

N-methyl-2-(4-(morpholinosulfonyl)benzamido)thiazole-4-carboxamide, also known as SB203580, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 1994 and has since been used to study various biological processes, including inflammation, cell differentiation, and apoptosis.

Scientific Research Applications

Metabolism and Disposition Studies

N-methyl-2-(4-(morpholinosulfonyl)benzamido)thiazole-4-carboxamide and related compounds have been studied for their metabolism and disposition characteristics. One study detailed the metabolism and disposition of SB-649868, a molecule structurally similar to the compound , highlighting its potential in insomnia treatment. The study showed extensive metabolism of the compound, with the majority of the drug-related material being eliminated via feces, indicating a complex metabolic pathway (Renzulli et al., 2011).

Antitumor Properties

Several studies have explored the antitumor properties of thiazole derivatives. For instance, the synthesis and anticancer activity screening of N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides revealed promising results for these compounds as potential new anticancer agents (Horishny et al., 2020). Additionally, derivatives of benzodifuran, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and found to have significant analgesic and anti-inflammatory activities, along with inhibitory activity against COX-2, suggesting their potential in anti-inflammatory and pain management applications (Abu‐Hashem et al., 2020).

Antimicrobial Activities

Thiazole derivatives have been extensively researched for their antimicrobial properties. A study reported the synthesis and antimicrobial activities of N-(4-(2-benzylthiazol-4-yl)phenyl)-2-benzyl-4-methylthiazole-5-carboxamide derivatives, which demonstrated effectiveness against various bacterial strains, highlighting the potential of these compounds in developing new antimicrobial agents (Mhaske et al., 2011).

Molecular Modeling and Drug Design

Molecular modeling and drug design studies have also utilized these thiazole derivatives. Diaryl dihydropyrazole-3-carboxamides, for instance, were synthesized and evaluated for their appetite suppression and body weight reduction properties in animal models, showing significant potential related to CB1 receptor antagonism (Srivastava et al., 2007).